rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.2. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropane-1-carboxylic acid, trans involves the preparation of the starting material, 1-methyl-1H-1,2,3-triazole-5-carboxylic acid, followed by the coupling of this compound with (1R,2R)-cyclopropane-1-carboxylic acid. The resulting intermediate is then subjected to a trans-selective hydrogenation reaction to yield the final product.", "Starting Materials": [ "Sodium azide", "Methyl iodide", "Copper(I) iodide", "Copper(II) sulfate pentahydrate", "Sodium ascorbate", "1,2-dibromoethane", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "1-methyl-1H-1,2,3-triazole-5-carboxylic acid", "(1R,2R)-cyclopropane-1-carboxylic acid", "Palladium on carbon", "Hydrogen gas" ], "Reaction": [ "Step 1: Synthesis of 1-methyl-1H-1,2,3-triazole-5-carboxylic acid by reacting sodium azide with methyl iodide in the presence of copper(I) iodide and copper(II) sulfate pentahydrate as catalysts and sodium ascorbate as a reducing agent.", "Step 2: Preparation of (1R,2R)-cyclopropane-1-carboxylic acid by reacting 1,2-dibromoethane with sodium hydroxide followed by acidification with hydrochloric acid and neutralization with sodium bicarbonate.", "Step 3: Coupling of 1-methyl-1H-1,2,3-triazole-5-carboxylic acid with (1R,2R)-cyclopropane-1-carboxylic acid using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).", "Step 4: Trans-selective hydrogenation of the resulting intermediate using palladium on carbon as a catalyst and hydrogen gas as a reducing agent to yield rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropane-1-carboxylic acid, trans." ] } | |
CAS RN |
2227748-36-7 |
Molecular Formula |
C7H9N3O2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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